2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride

• IUPAC Name: 2-methylimidazo[1,2-a]pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C8H9N3.ClH/c1-6-8(9)11-5-3-2-4-7(11)10-6;/h2-5H,9H2,1H3;1H
• InChI Key: BOBTZXAEPGUMDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)N.Cl
• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol

Description

2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride (2-MIPH) is a synthetic organic compound with a wide range of applications in scientific research. It is an aromatic heterocyclic compound that is used in various laboratory experiments and is a key ingredient in the synthesis of various compounds. 2-MIPH is a colorless, crystalline compound with a melting point of 130°C. It is soluble in water and alcohol, and insoluble in ether and benzene.

Mechanism of Action

2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride is a synthetic organic compound that acts as an aromatic heterocyclic compound. It is capable of forming hydrogen bonds with other molecules, which allows it to interact with other molecules in the environment. This interaction can affect the structure and function of the molecules, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride has various biochemical and physiological effects. It has been found to be an antioxidant, which means it can reduce the damage caused by free radicals. It has also been found to be an anti-inflammatory agent, which can reduce inflammation and pain. In addition, 2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride has been found to have anti-carcinogenic properties, which means it can reduce the risk of cancer. It has also been found to be an anti-fungal agent, which means it can reduce the growth of fungi.

Advantages and Limitations for Lab Experiments

2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound, which means it is unlikely to break down during experiments. In addition, it is soluble in water and alcohol, which makes it easy to use in experiments. However, 2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride also has some limitations. It is a relatively toxic compound, so it should be handled with care. In addition, it is not very soluble in ether and benzene, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride. One potential direction is to further explore its anti-cancer properties. Another potential direction is to explore its potential as an antioxidant and anti-inflammatory agent. In addition, further research could be done to explore its potential as an anti-fungal agent. Finally, further research could be done to explore its potential as a catalyst in the synthesis of various compounds.

Synthesis Methods

2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride is synthesized through the reaction of 2-methylimidazole and hydrochloric acid. The reaction is carried out in an aqueous medium and proceeds in two steps. In the first step, the 2-methylimidazole is reacted with the hydrochloric acid to produce the intermediate, 2-methylimidazole hydrochloride. This intermediate is then reacted with an aqueous base, such as sodium hydroxide, to produce 2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride.

Scientific Research Applications

2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as quinolines, imidazolines, and imidazoles. It is also used in the synthesis of various pharmaceuticals, such as anti-fungal agents, anti-inflammatory agents, and anti-cancer agents. It is also used in the synthesis of various dyes and pigments. In addition, 2-Methylimidazo[1,2-a]pyridin-3-amine hydrochloride is used in the synthesis of various polymers and catalysts.